Cas no 258283-96-4 (Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI))

• Product Name: Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI)
• CAS No: 258283-96-4
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 254575
• PubChem ID: 21138413
• Update Time: 2025-04-19

Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI)
• 1-ethoxy-4-[2-(4-ethylphenyl)ethynyl]benzene
• 1-(2-(4-ethoxyphenyl)ethynyl)-4-ethylbenzene
• 1-ETHOXY-4-(2-(4-ETHYLPHENYL)ETHYNYL)BENZENE
• SCHEMBL13433660
• 1-Ethoxy-4-((4-ethylphenyl)ethynyl)benzene
• DTXSID00610961
• 258283-96-4
• 1-Ethoxy-4-[(4-ethylphenyl)ethynyl]benzene

• Inchi： 1S/C18H18O/c1-3-15-5-7-16(8-6-15)9-10-17-11-13-18(14-12-17)19-4-2/h5-8,11-14H,3-4H2,1-2H3
• InChI Key： BWDWSCGQEMSUQL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C#CC2C=CC(=CC=2)CC)=CC=1

Computed Properties

• Exact Mass: 250.13600
• Monoisotopic Mass: 250.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.04750